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Compound of Interest

Compound Name: CTA056

Cat. No.: B10782865 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper handling and disposal of CTA

Medium, also known as Cystine Tryptic Agar. Adherence to these procedures is critical for

maintaining laboratory safety, preventing contamination, and ensuring regulatory compliance.

For the purposes of this guide, "CTA056" will be used to refer to CTA Medium.

Composition and Safety Data
CTA Medium is a semi-solid growth medium used for the cultivation and identification of

fastidious microorganisms. Its composition provides essential nutrients for bacterial growth.[1]

[2][3][4] While generally not considered a hazardous substance in its un-inoculated state, it is

crucial to treat any used, inoculated media as potentially infectious biohazardous waste.[1][2][5]

Table 1: Composition of CTA Medium[1][2][6]
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Component Concentration (g/L) Purpose

Pancreatic Digest of Casein 20.0 Provides essential nutrients

L-Cystine 0.5 Provides essential nutrients

Sodium Chloride 5.0 Source of essential ions

Sodium Sulfite 0.5 Source of essential ions

Phenol Red 0.017 pH indicator

Agar 3.5
Solidifying agent for motility

detection

Final pH 7.3 ± 0.2 at 25°C

Note: Carbohydrates may be added at a 1% concentration for fermentation studies.[2]

Table 2: Physical and Chemical Properties[5]

Property Description

Physical State Solid Gel

Color Pink to Red-Pink

Odor None

Solubility Soluble in water

Experimental Protocol: Carbohydrate Fermentation
Assay
This protocol outlines the use of CTA Medium for determining the carbohydrate fermentation

capabilities of fastidious organisms.

1. Preparation of CTA Medium: a. Suspend 29.5g of dehydrated CTA Medium powder in 1 liter

of deionized water.[1] b. If desired, add the specific carbohydrate to be tested at a

concentration of 1% (10g/L).[2] c. Heat the mixture with frequent agitation and boil for one
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minute to ensure complete dissolution.[1] d. Dispense the medium into test tubes. e. Sterilize

the tubes by autoclaving at 121°C for 15 minutes.[6] f. Allow the tubes to cool in an upright

position.

2. Inoculation: a. Using a sterile inoculating needle, pick an isolated colony from a fresh (18-24

hour) culture. b. Stab the CTA Medium in the center to a depth of about one-quarter to one-half

inch from the bottom of the tube.[2] c. For motility testing, observe for growth extending from

the stab line.[2]

3. Incubation: a. Loosen the caps of the tubes to allow for aerobic incubation.[2] b. Incubate at

35°C for 24-48 hours.[2]

4. Interpretation of Results: a. Positive Fermentation: A color change from red-pink to yellow

indicates acid production from carbohydrate fermentation.[2] b. Negative Fermentation: The

medium remains red-pink or turns a deeper red.[2] c. Motility: Turbidity or cloudiness extending

from the line of inoculation indicates a motile organism. Growth only along the stab line

indicates a non-motile organism.[2]

Disposal Procedures for CTA Medium
Proper disposal of CTA Medium is essential to prevent the release of potentially pathogenic

organisms into the environment. All used media must be treated as biohazardous waste.

Unused CTA Medium: While un-inoculated CTA medium is not considered hazardous, it is good

laboratory practice to sterilize any expired or unwanted prepared medium before disposal.

Follow the same procedure as for used media.

Used (Inoculated) CTA Medium: All cultures, stocks, and other regulated wastes are to be

decontaminated before disposal. The primary method for sterilization is autoclaving.

Step-by-Step Disposal Protocol:

Collection: Place used CTA Medium tubes and plates into designated biohazard waste

containers. These containers should be leak-proof and clearly labeled.

Sterilization: Autoclave the biohazard waste at 121°C and 15 psi for a minimum of 30

minutes. The exact time may need to be validated depending on the load size and autoclave
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model.[7]

Disposal:

Liquids: After autoclaving, the sterilized liquid medium can be drained into the sanitary

sewer with running water.[7]

Solids (Tubes/Plates): Once sterilized and cooled, the containers can be disposed of in the

regular solid waste, unless institutional policy dictates otherwise.[5] Empty tubes can be

washed and reused.[7]

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including laboratory coats,

gloves, and eye protection, when handling inoculated CTA Medium.

Handle all inoculated media as potentially infectious.[1]

Do not dispose of untreated microbial cultures down the sink.

Ensure that the autoclave is functioning correctly and regularly validated.

Workflow and Logical Relationships
The following diagrams illustrate the experimental and disposal workflows for CTA Medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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